N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide
• InChI: InChI=1S/C15H16N2O3S/c1-9-14(21-10(2)16-9)8-15(18)17-11-3-4-12-13(7-11)20-6-5-19-12/h3-4,7H,5-6,8H2,1-2H3,(H,17,18)
• InChI Key: NPQPGOMWSOAXIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CC(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide, also known as BZDA, is a chemical compound with potential applications in scientific research. BZDA has been synthesized using various methods and has been studied for its mechanism of action and biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide is not fully understood, but it is believed to act through the modulation of neurotransmitter release. This compound has been shown to increase the release of dopamine and acetylcholine in the brain, which may contribute to its potential neuroprotective effects. This compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, which may contribute to its potential as a treatment for Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal studies, this compound has been shown to increase locomotor activity and improve cognitive function. This compound has also been shown to have antioxidant and anti-inflammatory effects, which may contribute to its potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide in lab experiments is its potential as a neuroprotective agent and its ability to modulate neurotransmitter release. However, one limitation of using this compound is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide. One direction is to further investigate its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to explore its potential as a modulator of neurotransmitter release in other areas of the brain. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in humans.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in scientific research, particularly in the field of neuroscience. This compound has been synthesized using various methods and has been studied for its mechanism of action and biochemical and physiological effects. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for the study of this compound. Overall, this compound has the potential to contribute to our understanding of the central nervous system and may have applications in the treatment of neurodegenerative diseases.

Synthesis Methods

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide has been synthesized using various methods, including the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with 2-(2,4-dimethyl-1,3-thiazol-5-yl)acetic acid and the reaction of 2,3-dihydro-1,4-benzodioxin-6-amine with 2-(2,4-dimethyl-1,3-thiazol-5-yl)acetyl chloride. The synthesis of this compound has been reported in several scientific journals, and the purity and yield of the compound have been analyzed using various techniques, including NMR spectroscopy and HPLC analysis.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(2,4-dimethyl-1,3-thiazol-5-yl)acetamide has potential applications in scientific research, particularly in the field of neuroscience. This compound has been studied for its effects on the central nervous system, including its potential as a neuroprotective agent and its ability to modulate neurotransmitter release. This compound has also been investigated for its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.